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Compound of Interest

Compound Name: VPC-18005

Cat. No.: B15588227

Technical Support Center: VPC-18005

Welcome to the technical support center for the small molecule ERG antagonist, VPC-18005.
This resource is designed for researchers, scientists, and drug development professionals to
provide guidance on experimental design and troubleshooting, with a specific focus on
controlling for vehicle effects.

Frequently Asked Questions (FAQSs)

Q1: What is VPC-18005 and what is its mechanism of action?
Al: VPC-18005 is a small molecule inhibitor that targets the ETS-related gene (ERG), a
transcription factor frequently overexpressed in prostate cancer.[1][2] It functions by directly

binding to the ERG-ETS domain, which sterically hinders the binding of ERG to DNA.[1][2] This
disruption of ERG's transcriptional activity can suppress tumor progression and metastasis.[1]

[2]
Q2: What is the most common vehicle for dissolving VPC-18005 for in vitro experiments?

A2: Based on available research, Dimethyl Sulfoxide (DMSO) is the most commonly used
solvent to prepare stock solutions of VPC-18005 for in vitro studies.[1]

Q3: Why is a vehicle control necessary when using VPC-180057
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A3: A vehicle control is essential to distinguish the biological effects of VPC-18005 from any
potential effects of the solvent used to dissolve it. The vehicle, such as DMSO, can have its
own biological effects, including cytotoxicity or alterations in gene expression, which could
confound the experimental results. Therefore, a control group treated with the vehicle alone, at
the same final concentration used for the VPC-18005 treatment, is crucial for accurate
interpretation of the data.

Q4: Is VPC-18005 suitable for in vivo studies?

A4: Yes, studies have shown that VPC-18005 is soluble, stable, and orally bioavailable in
murine models. It has been shown to be non-toxic at single doses up to 500 mg/kg and in
longer-term studies.[1][3]

Troubleshooting Guide: Vehicle Effects

Researchers may encounter challenges related to the vehicle used for VPC-18005. This guide
provides a structured approach to troubleshoot common issues.

Experimental Workflow for Vehicle Control
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A streamlined workflow for setting up proper vehicle controls.

Troubleshooting Decision Tree
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Problem: Unexpected Results in Vehicle Control

(Is there high cytotoxicity in the vehicle control?)
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?
(Pe rform DMSO dose-response curve. (Are there unexpected phenotypic changes or gene expression alterations in the vehicle control )
A

<
<%

Lower DMSO concentration.
Ensure consistent, low passage number of cells. (Is there poor solubility or precipitation of VPC-18005 upon dilution?)
Check for contamination.

Prepare fresh stock solutions.
Ensure anhydrous DMSO is used.
Warm gently and vortex during dilution.

Consult further literature or technical support.
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Upstream Regulators
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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